Cas no 1806759-11-4 (5-Chloro-3-(difluoromethyl)-2-(fluoromethyl)pyridine)

• Product Name: 5-Chloro-3-(difluoromethyl)-2-(fluoromethyl)pyridine
• CAS No: 1806759-11-4
• MF: C₇H₅ClF₃N
• MW: 195.569511175156
• CID: 4925896
• Update Time: 2025-06-08

5-Chloro-3-(difluoromethyl)-2-(fluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 5-Chloro-3-(difluoromethyl)-2-(fluoromethyl)pyridine

• Inchi： 1S/C7H5ClF3N/c8-4-1-5(7(10)11)6(2-9)12-3-4/h1,3,7H,2H2
• InChI Key： SGUBSRKXQHZZPN-UHFFFAOYSA-N
• SMILES： ClC1=CN=C(CF)C(C(F)F)=C1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 145
• XLogP3: 2.3
• Topological Polar Surface Area: 12.9

Additional information on 5-Chloro-3-(difluoromethyl)-2-(fluoromethyl)pyridine

Comprehensive Overview of 5-Chloro-3-(difluoromethyl)-2-(fluoromethyl)pyridine (CAS No. 1806759-11-4)

5-Chloro-3-(difluoromethyl)-2-(fluoromethyl)pyridine, with the CAS number 1806759-11-4, is a specialized pyridine derivative that has garnered significant attention in pharmaceutical and agrochemical research. This compound features a unique combination of halogenated substituents, including chloro, difluoromethyl, and fluoromethyl groups, which contribute to its distinct chemical properties and reactivity. Researchers are particularly interested in its potential applications as a building block for drug discovery and crop protection agents, aligning with the growing demand for sustainable agricultural solutions.

The structural complexity of 5-Chloro-3-(difluoromethyl)-2-(fluoromethyl)pyridine makes it a valuable intermediate in synthetic chemistry. Its pyridine core is known for its electron-deficient nature, enabling diverse functionalization pathways. The presence of fluorine atoms enhances its metabolic stability and bioavailability, a feature highly sought after in modern pharmaceutical development. Recent studies highlight its role in optimizing lead compounds for targeting enzymes and receptors, addressing trending topics like precision medicine and personalized therapeutics.

In agrochemical applications, this compound's halogenated pyridine structure offers promising herbicidal and fungicidal properties. With increasing global focus on sustainable farming and reduced environmental impact, researchers are exploring its potential as a low-toxicity alternative to traditional pesticides. The difluoromethyl group, in particular, is known to improve compound stability under field conditions, a critical factor for crop yield optimization—a hot topic in agricultural forums and search queries.

Synthetic routes to 5-Chloro-3-(difluoromethyl)-2-(fluoromethyl)pyridine often involve multi-step halogenation and fluorination processes, with yield optimization being a key research challenge. Analytical techniques like NMR spectroscopy and mass spectrometry are essential for characterizing its purity, reflecting the compound's relevance in quality control discussions. Its logP value and solubility profile are frequently analyzed parameters, connecting to popular searches about ADME properties in drug design.

From a commercial perspective, CAS 1806759-11-4 is classified as a high-value fine chemical, with suppliers emphasizing its batch-to-batch consistency—a major concern for industrial buyers. The compound's stability under various storage conditions is another frequently searched topic, especially among process chemists working on scale-up projects. Regulatory compliance for its handling and transportation also generates substantial online queries, though it remains a non-restricted material under current guidelines.

Emerging applications of this pyridine derivative include its use in material science, particularly in designing fluorinated polymers with enhanced thermal resistance. This aligns with industry trends toward high-performance materials for electronics and coatings. The compound's structure-activity relationships continue to be a subject of computational chemistry studies, tapping into the rising interest in AI-assisted molecular design—one of the most searched topics in modern chemistry.

Environmental fate studies of 5-Chloro-3-(difluoromethyl)-2-(fluoromethyl)pyridine have gained traction, responding to increased public interest in green chemistry principles. Its biodegradation pathways and ecotoxicological profile are active research areas, particularly regarding soil persistence—a key concern in agricultural applications. These aspects frequently appear in sustainability-focused search queries across scientific databases.

Patent analysis reveals growing intellectual property activity around CAS 1806759-11-4, especially in combination therapies and synergistic formulations. This correlates with the pharmaceutical industry's emphasis on drug repurposing strategies. The compound's structure-activity relationship (SAR) data is increasingly valuable for virtual screening libraries, connecting to trending searches about computational drug discovery methods.

Quality specifications for 1806759-11-4 typically require ≥98% purity, with strict controls on halogenated impurities—a critical parameter for pharmaceutical applications. Analytical method development for this compound remains an active research area, particularly for HPLC quantification techniques. These technical aspects generate substantial search traffic from QC analysts and process chemists working in GMP environments.

The global market for halogenated pyridine derivatives like 5-Chloro-3-(difluoromethyl)-2-(fluoromethyl)pyridine is projected to grow steadily, driven by demand from both pharmaceutical and agrochemical sectors. Market reports often highlight Asia-Pacific as an emerging production hub, reflecting search trends about chemical sourcing and supply chain diversification. The compound's cost-performance ratio compared to alternatives is another frequently analyzed aspect in industry publications.